Cas no 2694056-88-5 (rac-(1R,2S)-5-bromo-2-fluoro-2,3-dihydro-1H-inden-1-amine)

• Product Name: rac-(1R,2S)-5-bromo-2-fluoro-2,3-dihydro-1H-inden-1-amine
• CAS No: 2694056-88-5
• MF: C₉H₉BrFN
• MW: 230.076864957809
• MDL: MFCD34529897
• CID: 5628112
• PubChem ID: 165950703
• Update Time: 2025-05-19

rac-(1R,2S)-5-bromo-2-fluoro-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• 2694056-88-5
• rac-(1R,2S)-5-bromo-2-fluoro-2,3-dihydro-1H-inden-1-amine
• EN300-28333176

• MDL： MFCD34529897
• Inchi： 1S/C9H9BrFN/c10-6-1-2-7-5(3-6)4-8(11)9(7)12/h1-3,8-9H,4,12H2/t8-,9+/m1/s1
• InChI Key： VWIXESZBEAQOSX-BDAKNGLRSA-N
• SMILES： BrC1C=CC2=C(C=1)C[C@H]([C@H]2N)F

Computed Properties

• Exact Mass: 228.99024g/mol
• Monoisotopic Mass: 228.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2S)-5-bromo-2-fluoro-2,3-dihydro-1H-inden-1-amine

Introduction to rac-(1R,2S)-5-bromo-2-fluoro-2,3-dihydro-1H-inden-1-amine (CAS No. 2694056-88-5)

Rac-(1R,2S)-5-bromo-2-fluoro-2,3-dihydro-1H-inden-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2694056-88-5, belongs to the class of heterocyclic amines and exhibits promising characteristics for further exploration in drug discovery and development. The presence of both bromo and fluoro substituents in its molecular framework enhances its potential as a versatile intermediate in synthetic chemistry, enabling the construction of more complex molecular architectures.

The compound's structure is characterized by a fused indene ring system, which is a common motif in many biologically active molecules. The specific stereochemistry at the 1R and 2S positions contributes to its chiral nature, making it a valuable candidate for studying stereoselective processes in medicinal chemistry. The 2,3-dihydro moiety further modifies the electronic properties of the molecule, influencing its reactivity and interactions with biological targets.

In recent years, there has been a growing interest in indene derivatives due to their potential applications in various therapeutic areas. Research has demonstrated that these compounds can exhibit inhibitory effects on enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. For instance, studies have shown that certain indene-based molecules can modulate the activity of kinases and other signaling proteins, making them attractive candidates for the development of novel therapeutic agents.

The synthesis of rac-(1R,2S)-5-bromo-2-fluoro-2,3-dihydro-1H-inden-1-amine involves multi-step organic transformations that highlight the compound's synthetic utility. The introduction of the bromo and fluoro substituents can be achieved through halogenation reactions, which are well-established in synthetic organic chemistry. These reactions often utilize reagents such as N-bromosuccinimide (NBS) or Selectfluor® to introduce bromine or fluorine atoms at specific positions on the indene ring. The stereochemistry at the 1R and 2S positions can be controlled using chiral auxiliaries or catalysts, ensuring high enantioselectivity in the synthesis.

The pharmacological potential of rac-(1R,2S)-5-bromo-2-fluoro-2,3-dihydro-1H-inden-1-amine has been explored in several preclinical studies. These investigations have focused on its ability to interact with biological targets such as enzymes and receptors. For example, preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases, which are known to be involved in cancer cell proliferation and survival. Additionally, its interaction with other therapeutic targets has been investigated, providing insights into its potential role in treating various diseases.

The structural features of rac-(1R,2S)-5-bromo-2-fluoro-2,3-dihydro-1H-inden-1-amine make it a valuable building block for further derivatization. By modifying additional functional groups or exploring different stereochemical configurations, researchers can generate a library of related compounds with enhanced pharmacological properties. This approach is particularly useful in high-throughput screening programs aimed at identifying novel lead compounds for drug development.

The compound's stability under various conditions is another important consideration in its application as a pharmaceutical intermediate. Studies have examined its behavior under different storage conditions and reaction environments to ensure that it remains viable for synthetic transformations and biological assays. These studies have provided valuable data on the compound's shelf life and compatibility with common laboratory reagents.

In conclusion, rac-(1R,2S)-5-bromo-2-fluoro-2,3-dihydro-1H-inden-1-amine (CAS No. 2694056-88-5) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features, synthetic accessibility, and pharmacological properties make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an important role in the discovery and development of novel therapeutic agents.